molecular formula C11H15BO4 B8393348 5-(4-Boronophenyl)pentanoic acid

5-(4-Boronophenyl)pentanoic acid

Cat. No. B8393348
M. Wt: 222.05 g/mol
InChI Key: IYPRPLFWCOIXJA-UHFFFAOYSA-N
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Description

5-(4-Boronophenyl)pentanoic acid is a useful research compound. Its molecular formula is C11H15BO4 and its molecular weight is 222.05 g/mol. The purity is usually 95%.
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properties

Product Name

5-(4-Boronophenyl)pentanoic acid

Molecular Formula

C11H15BO4

Molecular Weight

222.05 g/mol

IUPAC Name

5-(4-boronophenyl)pentanoic acid

InChI

InChI=1S/C11H15BO4/c13-11(14)4-2-1-3-9-5-7-10(8-6-9)12(15)16/h5-8,15-16H,1-4H2,(H,13,14)

InChI Key

IYPRPLFWCOIXJA-UHFFFAOYSA-N

Canonical SMILES

B(C1=CC=C(C=C1)CCCCC(=O)O)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Using a procedure analogous to that used to prepare 2B, 5A (429 mg, 1.48 mmol) was reacted with NaOH to afford 5B (250 mg, 76%) as an off-white solid.
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